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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing the efficiency of their robot-led experiments.

Troubleshooting Guides
This section offers step-by-step solutions to common problems encountered during automated

experiments.

Issue: Robotic Arm Misalignment or Positioning Errors

Misalignment of a robotic arm can lead to inaccurate dispensing, plate handling errors, and

experiment failure.

Troubleshooting Steps:

Initial Assessment: Visually inspect the robot's current performance to identify any obvious

deviations in its path or final positioning.[1]

Run Diagnostics: Utilize the robot's built-in diagnostic tools to check for error codes related to

axis or motor function.[2] An actual measured downtime for these systems often exceeds

20%, so timely diagnostics are critical.[2]

Inspect Physical Components: Check for any signs of wear and tear on joints, cables, and

actuators. Mechanical failures can account for up to 40% of robot breakdowns.[2]
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Calibration: If the issue persists, perform a full system calibration. This includes:

Tool Center Point (TCP) Calibration: Ensures the end-effector's position is accurately

defined.[1]

Axis Calibration: Verifies the position of each of the robot's axes.

Software and Firmware Updates: Ensure the robotic arm is running the latest software and

firmware versions, as outdated software can lead to a 30% increase in operational errors.[2]

Logical Troubleshooting Flow for Robotic Arm Positioning:

Troubleshooting workflow for robotic arm positioning errors.

Issue: Inconsistent Liquid Handling Volumes

Inaccurate or imprecise liquid handling is a critical issue that can invalidate experimental

results.

Troubleshooting Steps:

Visual Inspection: Observe the pipetting process for any visible issues, such as air bubbles in

the tips, splashing, or tips touching the sides of the wells.

Check Liquid Class Parameters: Ensure that the correct liquid class is selected for the

specific liquid being dispensed. Key parameters to verify include viscosity, surface tension,

and volatility.

Tip Inspection and Replacement: Inspect pipette tips for any damage or blockages. Replace

tips if necessary and ensure they are correctly seated on the pipetting head.

System Calibration: Perform a gravimetric calibration to verify the accuracy and precision of

the liquid handler. This involves dispensing a set volume of liquid and weighing it on a

calibrated balance.[3]

Preventive Maintenance: Regularly perform preventive maintenance, including cleaning the

pipetting heads and replacing seals and O-rings as recommended by the manufacturer.
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Frequently Asked Questions (FAQs)
General

Q1: What are the most common causes of errors in robot-led experiments?

A1: The most common causes include human error (e.g., incorrect sample loading,

programming errors), equipment failure (e.g., sensor malfunction, motor failure), and

equipment misalignment.[4] Combining legacy and new automation infrastructure without

ensuring compatibility can also lead to issues.[4]

Q2: How often should I perform preventive maintenance on my laboratory robots?

A2: The frequency of preventive maintenance depends on the system's usage. A general

guideline is:

Daily: Visual inspections of mechanical components.

Weekly: Calibrations of key systems like liquid handlers and robotic arms.

Monthly: Thorough cleaning and replacement of consumables.

Quarterly: Comprehensive system evaluation, including software updates.

Quantitative Impact of Automation

Q3: What is the quantifiable impact of robotics on laboratory efficiency and error rates?

A3: Studies have shown significant improvements with the implementation of laboratory

automation. The following table summarizes key findings:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://biosero.com/blog/7-ways-to-troubleshoot-automation-problems-in-the-lab/
https://biosero.com/blog/7-ways-to-troubleshoot-automation-problems-in-the-lab/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metric
Improvement with
Automation

Citation

Processing Throughput
Average increase of 65%, with

some applications up to 90%
[5]

Sample Handling Errors 73% decrease [5]

Analytical Errors 45% reduction [5]

Time on Routine Tasks 80% decrease [5]

Pre-analytical Error Rate Reduction of around 95% [6]

Experimental Protocols

Q4: What is a standard protocol for calibrating a robotic liquid handler?

A4: A gravimetric calibration is the standard method. The general steps are:

Preparation: Use a calibrated analytical balance in a draft-free environment. Use

distilled water or the specific liquid of interest.

Pre-wetting: Aspirate and dispense the liquid with the pipette tip five times to equilibrate

the air cushion inside the tip.[3]

Dispensing and Weighing: Dispense the target volume into a tared weigh boat on the

balance and record the weight.

Repetitions: Repeat the dispensing and weighing process at least ten times for each

volume to be tested.

Calculation: Convert the weight of the dispensed liquid to volume using its density.

Calculate the accuracy and precision (coefficient of variation, CV) of the pipetting.

Adjustment: If the accuracy or precision is outside of the acceptable range (typically

<5% for accuracy and <2% for CV), adjust the liquid handler's calibration settings and

repeat the process.
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Q5: How do I validate a new automated high-throughput screening (HTS) assay?

A5: HTS assay validation ensures the assay is robust, reproducible, and suitable for

screening. The key steps are outlined in the workflow below. A critical part of this process

is to determine the assay's tolerance to the solvent (e.g., DMSO) in which the compounds

are dissolved.[7]

HTS Assay Validation Workflow:
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A typical workflow for validating a high-throughput screening assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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